Cas no 42762-51-6 (5-phenylpent-3-en-2-one)
5-phenylpent-3-en-2-one Chemical and Physical Properties
Names and Identifiers
-
- 3-Penten-2-one, 5-phenyl-, (3E)-
- 5-phenylpent-3-en-2-one
- 42762-51-6
- 3-Penten-2-one, 5-phenyl-
- (3E)-5-Phenyl-3-penten-2-one #
- FBDLPZQWOVGYJU-AATRIKPKSA-N
- Phenyl ethylidene acetone
- EN300-1869241
- (E)-5-phenyl-pent-3-en-2-one
- (3E)-5-Phenyl-3-penten-2-one
- (E)-5-phenylpent-3-en-2-one
- SCHEMBL3946822
-
- Inchi: 1S/C11H12O/c1-10(12)6-5-9-11-7-3-2-4-8-11/h2-8H,9H2,1H3/b6-5+
- InChI Key: FBDLPZQWOVGYJU-AATRIKPKSA-N
- SMILES: CC(=O)/C=C/CC1=CC=CC=C1
Computed Properties
- Exact Mass: 160.088815002Da
- Monoisotopic Mass: 160.088815002Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 17.1Ų
5-phenylpent-3-en-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1869241-0.05g |
5-phenylpent-3-en-2-one |
42762-51-6 | 0.05g |
$888.0 | 2023-09-18 | ||
| Enamine | EN300-1869241-0.1g |
5-phenylpent-3-en-2-one |
42762-51-6 | 0.1g |
$930.0 | 2023-09-18 | ||
| Enamine | EN300-1869241-0.25g |
5-phenylpent-3-en-2-one |
42762-51-6 | 0.25g |
$972.0 | 2023-09-18 | ||
| Enamine | EN300-1869241-0.5g |
5-phenylpent-3-en-2-one |
42762-51-6 | 0.5g |
$1014.0 | 2023-09-18 | ||
| Enamine | EN300-1869241-1.0g |
5-phenylpent-3-en-2-one |
42762-51-6 | 1g |
$1057.0 | 2023-06-02 | ||
| Enamine | EN300-1869241-2.5g |
5-phenylpent-3-en-2-one |
42762-51-6 | 2.5g |
$2071.0 | 2023-09-18 | ||
| Enamine | EN300-1869241-5.0g |
5-phenylpent-3-en-2-one |
42762-51-6 | 5g |
$3065.0 | 2023-06-02 | ||
| Enamine | EN300-1869241-10.0g |
5-phenylpent-3-en-2-one |
42762-51-6 | 10g |
$4545.0 | 2023-06-02 | ||
| Enamine | EN300-1869241-1g |
5-phenylpent-3-en-2-one |
42762-51-6 | 1g |
$1057.0 | 2023-09-18 | ||
| Enamine | EN300-1869241-5g |
5-phenylpent-3-en-2-one |
42762-51-6 | 5g |
$3065.0 | 2023-09-18 |
5-phenylpent-3-en-2-one Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on 5-phenylpent-3-en-2-one
Comprehensive Analysis of 5-Phenylpent-3-en-2-one (CAS No. 42762-51-6): Properties, Applications, and Industry Trends
5-Phenylpent-3-en-2-one (CAS No. 42762-51-6) is an organic compound belonging to the class of α,β-unsaturated ketones. This aromatic ketone derivative has garnered significant attention in pharmaceutical, fragrance, and specialty chemical industries due to its unique structural features and versatile reactivity. The compound's molecular formula C11H12O and molecular weight of 160.21 g/mol make it an important intermediate in organic synthesis.
The growing interest in sustainable synthetic methodologies has positioned 5-phenylpent-3-en-2-one as a valuable building block for green chemistry applications. Recent studies highlight its role in catalyzed asymmetric reactions, particularly in the synthesis of chiral pharmaceutical intermediates. The compound's conjugated system between the phenyl ring and carbonyl group contributes to its UV absorption properties, making it relevant for photochemical research and material science applications.
From a commercial perspective, CAS 42762-51-6 has seen steady demand growth in the flavor and fragrance industry, where it serves as a precursor for various aromatic compounds. Its mild, sweet odor profile makes it suitable for creating complex fragrance accords. The compound's stability under various conditions and compatibility with common organic solvents enhance its utility in industrial processes.
Recent advancements in computational chemistry have enabled better understanding of 5-phenylpent-3-en-2-one's molecular interactions. Density functional theory (DFT) studies provide insights into its electronic structure and reaction mechanisms, supporting the development of more efficient synthetic routes. These computational approaches align with the industry's push toward predictive chemistry and AI-assisted molecular design.
The compound's role in medicinal chemistry continues to expand, particularly in the design of small molecule therapeutics. Researchers are investigating its potential as a scaffold for anti-inflammatory agents and neurological drug candidates. The phenylpentenone structure offers multiple sites for structural modification, allowing medicinal chemists to optimize pharmacological properties while maintaining metabolic stability.
Quality control of 5-phenylpent-3-en-2-one typically involves advanced analytical techniques such as HPLC purity analysis, GC-MS characterization, and NMR spectroscopy. The industry standard requires ≥98% purity for most applications, with strict control of process-related impurities. These quality standards ensure consistent performance in both research and industrial applications.
Environmental considerations have led to improved synthetic protocols for CAS 42762-51-6. Modern production methods emphasize atom economy, reduced solvent waste, and energy-efficient processes. These developments respond to growing market demand for eco-friendly chemicals and align with green chemistry principles advocated by regulatory agencies worldwide.
The global market for 5-phenylpent-3-en-2-one reflects broader trends in fine chemicals and specialty intermediates. Market analysts note increasing applications in electronic materials and advanced coatings, where its photochemical properties prove valuable. Regional production capacities continue to expand, particularly in Asia-Pacific markets serving the pharmaceutical and fragrance sectors.
Storage and handling recommendations for 42762-51-6 emphasize protection from light exposure and moisture control. Standard laboratory conditions (room temperature, inert atmosphere) typically maintain compound stability for extended periods. These practical considerations ensure material integrity throughout the supply chain and during research applications.
Future research directions for 5-phenylpent-3-en-2-one may explore its potential in biocatalysis and enzymatic transformations. The compound's compatibility with biotechnological processes could open new avenues for sustainable production. Additionally, investigations into its material science applications, particularly in organic electronics, represent an emerging area of interest for this versatile chemical building block.
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